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Cat. No.: B1672661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and biological

activity of Fibrostatin C, a potent inhibitor of prolyl 4-hydroxylase produced by Streptomyces

catenulae subsp. griseospora. This document details the experimental protocols for its

extraction and purification, summarizes key quantitative data, and illustrates its mechanism of

action through signaling pathway diagrams.

Introduction
Fibrostatin C is a naturally occurring small molecule belonging to the naphthoquinone class of

antibiotics. It was discovered as part of a screening program for inhibitors of prolyl 4-

hydroxylase, a critical enzyme in collagen biosynthesis.[1] The producing organism was

identified as Streptomyces catenulae subsp. griseospora, a bacterium known for its ability to

produce a diverse array of secondary metabolites.[1] Fibrostatin C has garnered significant

interest in the scientific community for its potential therapeutic applications in fibrotic diseases

and conditions characterized by excessive collagen deposition.

Physicochemical Properties and Structure
Fibrostatin C is characterized as an orange crystalline substance. While detailed

physicochemical data from the primary literature is limited, its structural class suggests

properties typical of N-acetyl-L-amino acid derivatives. The IUPAC name for Fibrostatin C is
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(2R)-2-acetamido-3-[(1-hydroxy-3,6-dimethoxy-5,8-dioxonaphthalen-2-

yl)methylsulfanyl]propanoic acid.

Biological Activity and Mechanism of Action
Fibrostatin C is a potent and selective inhibitor of prolyl 4-hydroxylase (PH), an enzyme that

plays a crucial role in the post-translational modification of collagen.[2] PH catalyzes the

hydroxylation of proline residues within procollagen chains, a step that is essential for the

formation of the stable triple-helical structure of mature collagen.[2]

By inhibiting PH, Fibrostatin C prevents the proper folding of procollagen molecules within the

endoplasmic reticulum (ER). This leads to the accumulation of underhydroxylated procollagen

precursors, which are subsequently targeted for intracellular degradation.[3] The net effect is a

reduction in the secretion of mature collagen, thereby mitigating the excessive collagen

deposition that is a hallmark of fibrotic conditions.[3]

Signaling Pathway of Collagen Biosynthesis and
Inhibition by Fibrostatin C
The following diagram illustrates the key steps in collagen biosynthesis and the point of

intervention by Fibrostatin C.
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Collagen Biosynthesis and Inhibition by Fibrostatin C
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Fibrostatin C Isolation and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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